2-Hydroxy-5-(thiophen-2-yl)isonicotinic acid, 95%

• IUPAC Name: 2-oxo-5-thiophen-2-yl-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C10H7NO3S/c12-9-4-6(10(13)14)7(5-11-9)8-2-1-3-15-8/h1-5H,(H,11,12)(H,13,14)
• InChI Key: AUYWAGGDKSSIIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CNC(=O)C=C2C(=O)O
• Molecular Formula: C10H7NO3S
• DSSTOX Substance ID: DTXSID60686900
• Molecular Weight: 221.23 g/mol
• CAS RN: 1261905-00-3

Description

2-Hydroxy-5-(thiophen-2-yl)isonicotinic acid (2H5TIA) is an organic compound belonging to the isonicotinic acid family. It is a heterocyclic compound containing both a thiophene and an imidazole ring. 2H5TIA is a very important compound in the field of organic chemistry, due to its wide range of applications in the synthesis of pharmaceuticals, agrochemicals, and materials.

Mechanism of Action

2-Hydroxy-5-(thiophen-2-yl)isonicotinic acid, 95% acts as a chelating agent, binding to metal ions and forming complexes. The formation of these complexes is due to the presence of two electron-donating nitrogen atoms in the imidazole ring of the compound.
Biochemical and Physiological Effects
2-Hydroxy-5-(thiophen-2-yl)isonicotinic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. Additionally, it has been found to have anti-bacterial, anti-fungal, and anti-viral properties.

Advantages and Limitations for Lab Experiments

2-Hydroxy-5-(thiophen-2-yl)isonicotinic acid, 95% has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is its low cost and availability. Additionally, it is a relatively stable compound and does not require special storage conditions. However, 2-Hydroxy-5-(thiophen-2-yl)isonicotinic acid, 95% is sensitive to light and air and can be easily degraded.

Future Directions

The potential applications of 2-Hydroxy-5-(thiophen-2-yl)isonicotinic acid, 95% are far-reaching. In the future, it could be used in the synthesis of new pharmaceuticals and agrochemicals. Additionally, it could be used in the synthesis of new materials and polymers. Furthermore, it could be used in the development of new transition metal complexes. Finally, it could be used in the development of new drugs and treatments for a variety of diseases and disorders.

Synthesis Methods

2-Hydroxy-5-(thiophen-2-yl)isonicotinic acid, 95% can be synthesized by a variety of methods. The most common method of synthesis is by a condensation reaction of p-toluenesulfonamide with 2-amino-5-thiophenol in the presence of a strong acid, such as hydrochloric acid. This reaction produces 2-Hydroxy-5-(thiophen-2-yl)isonicotinic acid, 95% and water as the by-products.

Scientific Research Applications

2-Hydroxy-5-(thiophen-2-yl)isonicotinic acid, 95% has been used in a wide range of scientific research applications, such as in the synthesis of pharmaceuticals, agrochemicals, and materials. It has also been used in the synthesis of a variety of other organic compounds, such as azo dyes, pharmaceutical intermediates, and polymers. Additionally, 2-Hydroxy-5-(thiophen-2-yl)isonicotinic acid, 95% has been used in the synthesis of a variety of transition metal complexes.